![molecular formula C21H19N3OS B2357021 (3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone CAS No. 1172880-33-9](/img/structure/B2357021.png)
(3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone
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Description
The compound is a complex organic molecule that contains several functional groups including a pyrazole ring, a pyrrole ring, and a thiophene ring. These types of compounds are often found in pharmaceuticals and other biologically active substances .
Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the presence of the conjugated system of the pyrazole, pyrrole, and thiophene rings .Scientific Research Applications
- A one-pot, four-component method is used to achieve excellent yields in the synthesis of this compound .
- Mode-of-action studies reveal that the antitumoral activity is due to inhibition of tubulin polymerization .
- Pyrazole-based drugs include celecoxib (cyclo-oxygenase-2 inhibitor) and crizotinib (ALK inhibitor) .
Synthesis and Structure
Biological Activity
Heterocyclic Pharmacology
Other Activities Associated with Pyrazole Scaffold
properties
IUPAC Name |
(3,5-dimethylpyrazol-1-yl)-[4-(4-methylphenyl)-3-pyrrol-1-ylthiophen-2-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3OS/c1-14-6-8-17(9-7-14)18-13-26-20(19(18)23-10-4-5-11-23)21(25)24-16(3)12-15(2)22-24/h4-13H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WERNJUUODZGDEL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)N4C(=CC(=N4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone |
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